Cas no 84696-15-1 (Ginger extract)

Ginger extract Properties

Names and Identifiers

• Ginger extract
• FEMA 2521
• GINGER OLEORESIN
• OLEORESIN GINGER
• Ginger, ext.
• ZINGIBER OFFICINALE (GINGER) ROOT EXTRACT
• Ginger, Extrakt
• INGWER-EXTRAKT
• GINGER EXTRACT 80MESH
• (5S)-5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)tetradecan-3-one
• Gingerextract
• 84696-15-1
• (E)-1-(4-hydroxy-3-methoxyphenyl)dec-4-en-3-one;1-(4-hydroxy-3-methoxyphenyl)-5-methyldecan-3-one
• +Expand

• MDL： MFCD01778088
• InChIKey： QCVRFSPGUWEKFC-ILHSMLOTSA-N
• Inchi： InChI=1S/C18H28O3.C17H24O3/c1-4-5-6-7-14(2)12-16(19)10-8-15-9-11-17(20)18(13-15)21-3;1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h9,11,13-14,20H,4-8,10,12H2,1-3H3;7-8,10,12-13,19H,3-6,9,11H2,1-2H3/b;8-7+
• SMILES： CCCCC/C=C/C(CCC1C=CC(O)=C(OC)C=1)=O.CCCCCC(CC(CCC1C=CC(O)=C(OC)C=1)=O)C

Computed Properties

• Exact Mass: 350.24600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 19
• Monoisotopic Mass: 568.37638937g/mol
• Heavy Atom Count: 41
• Complexity: 589
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• LogP: 4.79420
• PSA: 66.76000
• Refractive Index: n20/D 1.527
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• FEMA: 2520 | GINGER (ZINGIBER OFFICINALE ROSC.)